Cas no 2172560-06-2 (1-(1-aminocyclobutyl)-3,5-dimethylcyclohexan-1-ol)

• Product Name: 1-(1-aminocyclobutyl)-3,5-dimethylcyclohexan-1-ol
• CAS No: 2172560-06-2
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6023319
• PubChem ID: 165747977
• Update Time: 2025-05-21

1-(1-aminocyclobutyl)-3,5-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocyclobutyl)-3,5-dimethylcyclohexan-1-ol
• 2172560-06-2
• EN300-1647606

• Inchi： 1S/C12H23NO/c1-9-6-10(2)8-12(14,7-9)11(13)4-3-5-11/h9-10,14H,3-8,13H2,1-2H3
• InChI Key： QHWXVHWCWYEMPG-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)C1)C1(CCC1)N

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-aminocyclobutyl)-3,5-dimethylcyclohexan-1-ol

Comprehensive Overview of 1-(1-aminocyclobutyl)-3,5-dimethylcyclohexan-1-ol (CAS No. 2172560-06-2)

1-(1-aminocyclobutyl)-3,5-dimethylcyclohexan-1-ol is a unique organic compound with a complex molecular structure, combining a cyclobutyl amine group with a dimethylcyclohexanol moiety. This compound, identified by CAS number 2172560-06-2, has garnered significant interest in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its stereochemistry and the possibility of using it as a building block for more complex molecules.

The molecular formula of 1-(1-aminocyclobutyl)-3,5-dimethylcyclohexan-1-ol reflects its hybrid structure, featuring both aliphatic and cyclic components. This combination offers interesting physicochemical properties, including moderate solubility in polar organic solvents and stability under standard laboratory conditions. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate for further chemical modifications, particularly in the synthesis of bioactive compounds.

Recent studies have explored the potential of CAS 2172560-06-2 in medicinal chemistry, with particular focus on its possible role as a precursor for central nervous system (CNS) active compounds. The rigid cyclobutyl ring and the flexible cyclohexane moiety create a unique spatial arrangement that may interact with biological targets in novel ways. Pharmaceutical researchers are investigating whether derivatives of this compound could offer advantages in blood-brain barrier penetration or receptor specificity.

From a synthetic chemistry perspective, 1-(1-aminocyclobutyl)-3,5-dimethylcyclohexanol presents interesting challenges and opportunities. The steric hindrance created by the dimethyl groups on the cyclohexane ring influences the compound's reactivity, while the strained cyclobutyl ring offers potential for ring-opening reactions. These characteristics make it a valuable subject for methodological studies in organic synthesis, particularly in the development of new catalytic systems.

The commercial availability of 2172560-06-2 has increased in recent years, driven by growing demand from research institutions and pharmaceutical developers. Suppliers typically offer this compound in various purity grades, with analytical data including NMR and mass spectra for quality verification. Proper storage conditions generally recommend protection from moisture and oxidation to maintain stability over extended periods.

Analytical characterization of 1-(1-aminocyclobutyl)-3,5-dimethylcyclohexan-1-ol typically involves advanced techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy. These methods are essential for confirming the compound's structure and purity, particularly given the complexity arising from multiple stereocenters. The development of reliable analytical methods for this compound has been an active area of research in analytical chemistry circles.

In material science applications, the unique structural features of CAS 2172560-06-2 have shown promise in the design of specialty polymers and liquid crystals. The combination of rigid and flexible moieties in its structure may contribute to interesting thermal and mechanical properties when incorporated into polymeric materials. Researchers are exploring these potential applications through systematic structure-property relationship studies.

Safety considerations for handling 1-(1-aminocyclobutyl)-3,5-dimethylcyclohexanol follow standard laboratory protocols for amino alcohols. While comprehensive toxicological data may be limited due to its specialized nature, proper personal protective equipment including gloves and eye protection is recommended when working with this compound. Material safety data sheets provided by suppliers contain detailed handling instructions and hazard information.

The future research directions for 2172560-06-2 appear promising, with several academic and industrial groups investigating its potential in various fields. Current studies focus on developing efficient synthetic routes, exploring biological activity of derivatives, and investigating its behavior in different solvent systems. The compound's unique structural features continue to inspire innovative applications across multiple disciplines of chemistry.

For researchers seeking information about 1-(1-aminocyclobutyl)-3,5-dimethylcyclohexan-1-ol, recent publications in organic chemistry and medicinal chemistry journals provide valuable insights. Patent literature also reveals growing interest in this compound's applications, particularly in pharmaceutical formulations. The increasing number of citations in scientific databases reflects its rising importance in chemical research.

Environmental considerations regarding CAS 2172560-06-2 are currently under investigation, with preliminary studies suggesting moderate biodegradability under certain conditions. Proper waste disposal methods should be followed in accordance with local regulations, and researchers are encouraged to explore green chemistry approaches when working with this compound to minimize environmental impact.

The global market for specialty chemicals like 1-(1-aminocyclobutyl)-3,5-dimethylcyclohexanol has seen steady growth, driven by increasing R&D investment in pharmaceutical and advanced materials sectors. Market analysts project continued demand for such structurally complex building blocks, particularly as drug discovery efforts target more challenging biological targets requiring innovative molecular architectures.

In conclusion, 2172560-06-2 represents an interesting case study in modern chemical research, combining structural complexity with practical potential. Its dual functional groups and unique ring systems offer numerous possibilities for chemical modification and application development. As research continues to uncover new properties and uses for this compound, its importance in both academic and industrial settings is likely to grow significantly in the coming years.